Cas no 912627-99-7 (2-PHENYL-D5-ETHYLAMINE)

2-PHENYL-D5-ETHYLAMINE structure

Product Name:2-PHENYL-D5-ETHYLAMINE

CAS No:912627-99-7

MF:C₈H₁₁N

MW:126.210450410843

MDL:MFCD03428245

CID:1004568

Update Time:2023-08-23

2-PHENYL-D5-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

- 2-PHENYL-D5-ETHYLAMINE
- MDL： MFCD03428245
- Inchi： 1S/C8H11N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7,9H2/i1D,2D,3D,4D,5D
- InChI Key： BHHGXPLMPWCGHP-RALIUCGRSA-N
- SMILES： C1(CCN)=C([2H])C([2H])=C([2H])C([2H])=C1[2H]

2-PHENYL-D5-ETHYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P321341-1mg	2-Phenyl-d5-ethylamine	912627-99-7		1mg	$ 64.00	2023-04-15
TRC	P321341-2mg	2-Phenyl-d5-ethylamine	912627-99-7		2mg	$ 81.00	2023-04-15
TRC	P321341-10mg	2-Phenyl-d5-ethylamine	912627-99-7		10mg	$ 98.00	2023-04-15
AstaTech	D99479-50/MG	2-PHENYL-D5-ETHYLAMINE	912627-99-7	95%	50mg	$355	2023-09-19
AstaTech	D99479-100/MG	2-PHENYL-D5-ETHYLAMINE	912627-99-7	95%	100mg	$455	2023-09-19

2-PHENYL-D5-ETHYLAMINE Production Method

Production Method 1

75-21-8

4165-57-5

912627-99-7

Reaction Conditions

1.1R:Mg, C:I2, S:THF, reflux; 4 h, reflux; reflux → 0°C
1.2S:THF, 0°C; 0°C → rt; overnight, rt
1.3R:HCl, S:H2O, 0°C
2.1R:Et3N, S:CH2Cl2, 4 h, 0°C
3.1R:NaN3, S:DMF, rt → 70°C; overnight, 70°C
3.2S:H2O, cooled
4.1R:LiAlH4, S:Et2O, rt; 3 h, reflux; overnight, rt

Reference

: The synthesis of [phenyl-2H5]gluconasturtiin and its metabolites for metabolic studies

By Morrison, John J. and Botting, Nigel P., Journal of Labelled Compounds & Radiopharmaceuticals, 2005, 48(12), 897-907

Production Method 2

912627-99-7

Reaction Conditions

1.1R:CF3SO3D, cooled; 1 h, rt; cooled
1.2R:D2O
1.3R:NaOH, S:D2O, pH 11

Reference

: Mild and selective hydrogen-deuterium exchange for aromatic hydrogen of amines

By Tachrim, Zetryana Puteri et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2023, 66(10), 321-331

Production Method 3

284664-89-7

912627-99-7

Reaction Conditions

1.1R:Isocyanuric chloride, R:C5H5N, S:MeOH, 30 min, rt
2.1R:ZrCl4, R:NaBH4, S:THF, 5 h, rt
2.2R:NH4OH, basify

Reference

: Synthesis of stable isotope-labeled nasturlexins and potential precursors to probe biosynthetic pathways of cruciferous phytoalexins

By Pedras, M. Soledade C. and To, Q. Huy, Journal of Labelled Compounds and Radiopharmaceuticals, 2018, 61(2), 94-106